Cas no 122454-29-9 (N-Deethoxymethyl Chlorfenapyr)

• Product Name: N-Deethoxymethyl Chlorfenapyr
• CAS No: 122454-29-9
• MF: C₁₂H₅BrClF₃N₂
• MW: 349.533711194992
• MDL: MFCD13184274
• CID: 63603
• PubChem ID: 183559
• Update Time: 2025-04-18

N-Deethoxymethyl Chlorfenapyr Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• Tralopyril
• Tralopyril(Econea)
• 1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)
• 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)pyrrole-3-carbonitrile
• 4-bromo-2-(p-chlorophenyl)-5-(trifluoromethyl)-pyrrole-3-carbonitrile
• Tralopyril [ISO]
• N-Deethoxymethyl Chlorfenapyr
• 4-broMo-2-(4-chlorophenyl)-5-(trifluoroMethyl)-3H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile, 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-
• DTXCID4021503
• MEC6MCY7QB
• Q17326630
• SCHEMBL116957
• MFCD13184274
• AKOS015907736
• 4-bromo-2- (p-chlorophenyl)-5-(trifluoromethyl)pyrrole-3-carbonitrile
• CS-0442681
• D95858
• 122454-29-9
• A804895
• 2-p-chlorophenyl-4-bromo-5-trifluoromethyl-3-cyanopyrrole
• 4-bromo-2-(p-chlorophenyl)-5-(trifluoromethyl)pyrrole-3-carbonitrile
• CAS-122454-29-9
• CHEMBL2253356
• UNII-MEC6MCY7QB
• CL-303268
• 4-bromanyl-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• Tralopyril, PESTANAL(R), analytical standard
• CHEBI:141497
• 4-BROMO-2-(4-CHLOROPHENYL)-3-CYANO-5-(TRIFLUOROMETHYL)PYRROLE
• DTXSID6041503
• AC-303268
• NCGC00357062-01
• FT-0653194
• NS00020735
• 4-bromo-2-(4-chlorophenyl)-5-(tri-fluoromethyl)pyrrole-3-carbonitrile
• Econea
• AS-73211
• 4-bromo-2-(4-chlorophenyl)-5-trifluoromethylpyrrole-3-carbonitrile
• Tox21_303769
• 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitri le
• DB-062060
• 1H-Pyrrole-3-carbonitrile, 4-bromo-2-(4-chlorophenyl)-5-(trifluoro-methyl)-

• MDL： MFCD13184274
• Inchi： 1S/C12H5BrClF3N2/c13-9-8(5-18)10(19-11(9)12(15,16)17)6-1-3-7(14)4-2-6/h1-4,19H
• InChI Key： XNFIRYXKTXAHAC-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C2C=CC(=CC=2)Cl)NC=1C(F)(F)F

Computed Properties

• Exact Mass: 347.92800
• Monoisotopic Mass: 347.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: 米色至略 棕色粉末
• Density: 1.78
• Boiling Point: 450.6 °C at 760 mmHg
• Flash Point: 226.3 °C
• Refractive Index: 1.606
• PSA: 39.58000
• LogP: 4.98808

N-Deethoxymethyl Chlorfenapyr Security Information

• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles